Cas no 1805549-96-5 (5-(Chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-acetic acid)

5-(Chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-acetic acid is a versatile pyridine derivative with a reactive chloromethyl group, difluoromethyl substituent, and iodine atom, making it a valuable intermediate in organic synthesis and pharmaceutical development. The presence of multiple functional groups allows for selective modifications, enabling applications in cross-coupling reactions, fluorinated compound synthesis, and heterocyclic chemistry. The acetic acid moiety enhances solubility in polar solvents, facilitating further derivatization. This compound is particularly useful in medicinal chemistry for designing bioactive molecules due to its structural diversity and potential for targeted functionalization. High purity and stability ensure reliable performance in research and industrial applications.

5-(Chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-acetic acid structure

1805549-96-5 structure

Product Name:5-(Chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-acetic acid

CAS No:1805549-96-5

MF:C₉H₇ClF₂INO₂

MW:361.511660814285

CID:4894401

Update Time:2025-05-21

5-(Chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

- 5-(Chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-acetic acid
- Inchi： 1S/C9H7ClF2INO2/c10-2-4-3-14-5(1-6(15)16)7(8(4)13)9(11)12/h3,9H,1-2H2,(H,15,16)
- InChI Key： JOHOBFMQSYNEOX-UHFFFAOYSA-N
- SMILES： IC1C(CCl)=CN=C(CC(=O)O)C=1C(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 258
XLogP3: 2
Topological Polar Surface Area: 50.2

5-(Chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029021553-250mg	5-(Chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-acetic acid	1805549-96-5	95%	250mg	$1,078.00	2022-04-01
Alichem	A029021553-500mg	5-(Chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-acetic acid	1805549-96-5	95%	500mg	$1,786.10	2022-04-01
Alichem	A029021553-1g	5-(Chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-acetic acid	1805549-96-5	95%	1g	$3,097.65	2022-04-01

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Additional information on 5-(Chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-acetic acid

Comprehensive Overview of 5-(Chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-acetic acid (CAS No. 1805549-96-5)

5-(Chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-acetic acid (CAS No. 1805549-96-5) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a chloromethyl, difluoromethyl, and iodo substituents, which make it a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure, C₉H₇ClF₂INO₂, highlights its potential for further chemical modifications, particularly in drug discovery and material science.

In recent years, the demand for halogenated pyridine derivatives has surged due to their role in developing novel therapeutics and crop protection agents. Researchers are particularly interested in the difluoromethyl group, which is known to enhance metabolic stability and bioavailability in drug candidates. The presence of the iodo substituent also opens avenues for cross-coupling reactions, a hot topic in modern synthetic chemistry. This compound’s versatility aligns with current trends in green chemistry and sustainable synthesis, as it can be used to reduce waste in multi-step reactions.

The 5-(Chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-acetic acid is often searched in conjunction with terms like "pyridine-based drug intermediates", "fluorinated building blocks", and "iodo-substituted heterocycles". These keywords reflect its relevance in cutting-edge research areas such as precision medicine and agrochemical innovation. Additionally, its CAS No. 1805549-96-5 is frequently queried in databases like SciFinder and Reaxys, underscoring its importance in academic and industrial settings.

From a synthetic perspective, this compound’s chloromethyl group allows for nucleophilic substitutions, enabling the attachment of various pharmacophores. This property is critical in the design of targeted therapies, a trending topic in oncology and neurology. Moreover, the acetic acid moiety provides a handle for further derivatization, making it a preferred choice for combinatorial chemistry libraries. Such libraries are essential for high-throughput screening (HTS), a technique widely discussed in AI-driven drug discovery forums.

Environmental and regulatory considerations also play a role in the compound’s appeal. Unlike some traditional halogenated compounds, 5-(Chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-acetic acid is designed to minimize ecological impact, aligning with the EPA’s green chemistry principles. This aspect is increasingly important to researchers and manufacturers aiming to comply with stringent environmental regulations while maintaining efficiency.

In summary, 5-(Chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-acetic acid (CAS No. 1805549-96-5) is a multifaceted compound with broad applications in life sciences and materials engineering. Its structural features and reactivity profile make it a cornerstone in the development of next-generation therapeutics and sustainable agrochemicals. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in innovative research.